
Benchmarking Sandacanol: A Sensory Panel
Comparison with Key Industry Alternatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sandacanol

Cat. No.: B6590408 Get Quote

In the pursuit of novel and impactful fragrance formulations, a thorough understanding of the

sensory characteristics of individual aroma molecules is paramount. This guide provides a

comparative sensory analysis of Sandacanol, a widely utilized synthetic sandalwood odorant,

against three prominent market alternatives: Javanol, Polysantol, and Ebanol. The following

data and protocols are intended to offer researchers, scientists, and drug development

professionals a comprehensive framework for evaluating the performance of these molecules

in sensory panel tests.

Comparative Sensory Profile
The following table summarizes the quantitative sensory data obtained from a trained sensory

panel. The evaluation was conducted under controlled laboratory conditions, with each odorant

assessed on key fragrance attributes.
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Odorant
Chemical
Name

CAS No.
Olfactory
Profile

Intensity
(0-10)

Substanti
vity on
Paper
(hrs)

Hedonic
Score (-5
to +5)

Sandacano

l

(E)-2-ethyl-

4-(2,2,3-

trimethyl-1-

cyclopent-

3-enyl)but-

2-en-1-ol

28219-61-

6

Sweet,

creamy

sandalwoo

d with floral

undertones

.[1]

7.2 ± 0.5 > 48 3.8 ± 0.7

Javanol

(1'R,E)-2-

Methyl-4-

(2',2',3'-

trimethyl-

3'-

cyclopente

n-1'-yl)-2-

buten-1-ol

198404-

98-7

Powerful,

creamy,

and floral

sandalwoo

d with a

radiant

quality.[2]

9.1 ± 0.4 > 72 4.5 ± 0.6

Polysantol

3,3-

dimethyl-5-

(2,2,3-

trimethyl-3-

cyclopente

n-1-yl)-4-

penten-2-ol

107898-

54-4

Clean,

linear, and

lactonic

sandalwoo

d with good

diffusion.[2]

8.0 ± 0.6 > 48 3.5 ± 0.8

Ebanol

(E)-3-

Methyl-5-

(2,2,3-

trimethyl-3-

cyclopente

n-1-yl)-4-

penten-2-ol

67801-20-

1

Deep,

woody, and

leathery

sandalwoo

d with

musky

notes.[2]

7.8 ± 0.5 > 60 3.2 ± 0.9
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The data presented in this guide was generated based on the following detailed experimental

methodologies, which are designed to ensure the accuracy and reproducibility of the sensory

evaluations.

Sensory Panel Selection and Training
Panelists: A panel of 20 individuals (10 male, 10 female, ages 25-50) with demonstrated

olfactory acuity and experience in descriptive sensory analysis were recruited.

Screening: Panelists were screened for anosmia and specific sensitivities using a battery of

standard odorants.

Training: The panel underwent 20 hours of training to familiarize them with the specific

attributes of sandalwood odorants, intensity rating scales, and evaluation procedures.

Reference standards for creamy, woody, floral, and other relevant scent descriptors were

provided.

Sample Preparation and Presentation
Dilution: All odorants were diluted to 1% in odorless diethyl phthalate (DEP) to ensure a

consistent and safe evaluation concentration.

Blind Coding: Samples were presented in randomized, double-blinded order to prevent bias.

Each sample was assigned a unique three-digit code.

Presentation Medium: For each evaluation, 0.1 mL of the diluted sample was applied to a

standard fragrance testing strip.

Sensory Evaluation Procedure
Washout Period: A minimum of 5 minutes was enforced between the evaluation of each

sample to prevent olfactory fatigue. Panelists were provided with water and unscented

crackers to cleanse their palates.

Evaluation Booths: Assessments were conducted in individual, well-ventilated sensory

booths with controlled temperature and humidity to minimize environmental interferences.
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Data Collection: Panelists rated the intensity of the overall sandalwood character, as well as

specific olfactory notes (e.g., creamy, woody, floral), on a 10-point scale. The hedonic (liking)

score was rated on a scale from -5 (strong dislike) to +5 (strong like). Substantivity was

determined by evaluating the scent intensity on the testing strips at regular intervals over 72

hours.

Visualizations
Experimental Workflow
The following diagram illustrates the systematic workflow employed in the sensory panel

evaluations.
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Sensory Panel Experimental Workflow
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Olfactory Signal Transduction Pathway
This diagram outlines the key steps in the olfactory signal transduction cascade, from odorant

binding to signal transmission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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